2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide

• IUPAC Name: 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide
• InChI: InChI=1S/C13H17N3O3/c1-3-14-12(18)8-15-13(19)16-11-6-4-5-10(7-11)9(2)17/h4-7H,3,8H2,1-2H3,(H,14,18)(H2,15,16,19)
• InChI Key: ILMTTWQIIIIKRG-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CNC(=O)NC1=CC=CC(=C1)C(=O)C
• Molecular Formula: C13H17N3O3
• Molecular Weight: 263.29 g/mol

Description

2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide, also known as ACPA, is a synthetic compound that has been extensively studied for its potential therapeutic applications. ACPA belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which are being investigated for their role in pain management, anxiety, and other neurological disorders.

Scientific Research Applications

2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its role in pain management. 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide has been shown to reduce pain sensitivity in animal models of chronic pain, and it has been suggested that it may be useful in the treatment of neuropathic pain. 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide has also been investigated for its potential role in anxiety and other neurological disorders, such as depression and schizophrenia.

Mechanism of Action

2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide acts as an inhibitor of FAAH, which is an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are natural compounds that are involved in pain regulation, mood, and other physiological processes. By inhibiting FAAH, 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide increases the levels of endocannabinoids in the body, which can produce a range of physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide are complex and are still being investigated. 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide has been shown to reduce pain sensitivity in animal models of chronic pain, and it has been suggested that it may be useful in the treatment of neuropathic pain. 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide has also been investigated for its potential role in anxiety and other neurological disorders, such as depression and schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide is that it is a selective inhibitor of FAAH, meaning that it specifically targets this enzyme and does not affect other enzymes in the body. This makes it a useful tool for studying the role of FAAH in various physiological processes. However, one limitation of 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide is that it is not very soluble in water, which can make it difficult to administer in some experimental settings.

Future Directions

There are many potential future directions for research on 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide. One area of interest is its role in pain management, particularly in the treatment of neuropathic pain. Another area of interest is its potential role in anxiety and other neurological disorders, such as depression and schizophrenia. Additionally, further research is needed to better understand the biochemical and physiological effects of 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide and to identify any potential side effects or limitations of its use.
Conclusion
In conclusion, 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide is a synthetic compound that has been extensively studied for its potential therapeutic applications. It acts as an inhibitor of FAAH and has been investigated for its role in pain management, anxiety, and other neurological disorders. While there are some limitations to its use, 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide has the potential to be a useful tool for studying the role of FAAH in various physiological processes and may have important clinical applications in the future.

Synthesis Methods

The synthesis of 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide involves the reaction of 3-acetylphenyl isocyanate with N-ethylacetamide in the presence of a catalyst. The resulting product is then purified using chromatography to obtain pure 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide. This method has been optimized to produce high yields of 2-[(3-acetylphenyl)carbamoylamino]-N-ethylacetamide with high purity, making it suitable for large-scale production.